Cas no 393569-51-2 (Benzeneheptanoic acid, 3-(acetylamino)-)

393569-51-2 structure
Product name:Benzeneheptanoic acid, 3-(acetylamino)-
CAS No:393569-51-2
MF:C15H21NO3
MW:263.332144498825
CID:1505881
Benzeneheptanoic acid, 3-(acetylamino)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneheptanoic acid, 3-(acetylamino)-
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- Inchi: 1S/C15H21NO3/c1-12(17)16-14-9-6-8-13(11-14)7-4-2-3-5-10-15(18)19/h6,8-9,11H,2-5,7,10H2,1H3,(H,16,17)(H,18,19)
- InChI Key: NLDUPUQIKSOVFO-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC(O)=O)=CC=CC(NC(C)=O)=C1
Computed Properties
- Exact Mass: 263.15223
Experimental Properties
- Density: 1.132±0.06 g/cm3(Predicted)
- Boiling Point: 503.5±43.0 °C(Predicted)
- PSA: 66.4
- pka: 4.77±0.10(Predicted)
Benzeneheptanoic acid, 3-(acetylamino)- Related Literature
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1. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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